Diethyl dipropylmalonate
Overview
Description
Diethyl Dipropylmalonate is a chemical compound with the molecular formula C13H24O4 . It has a molecular weight of 244.33 and is a pale yellow liquid .
Molecular Structure Analysis
The molecular structure of Diethyl Dipropylmalonate consists of 13 carbon atoms, 24 hydrogen atoms, and 4 oxygen atoms . The InChI code for the compound isInChI=1S/C13H24O4/c1-5-9-13 (10-6-2,11 (14)16-7-3)12 (15)17-8-4/h5-10H2,1-4H3
. Physical And Chemical Properties Analysis
Diethyl Dipropylmalonate is a pale yellow liquid . It has a density of 1.0±0.1 g/cm³, a boiling point of 262.9±8.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It has a molar refractivity of 65.8±0.3 cm³ .Scientific Research Applications
Asymmetric Michael Addition Reactions :
- Diethyl dipropylmalonate is used in asymmetric Michael addition reactions. The addition of α-substituted diethyl malonates to trans-chalcones, with diethyl dipropylmalonate being one of the reactants, yields products with significant enantioselectivity (Bakó et al., 2015).
Synthesis of Arylglycines :
- Diethyl N-Boc-iminomalonate, a derivative of diethyl dipropylmalonate, is used to synthesize substituted aryl N-Boc-aminomalonates, which subsequently produce arylglycines (Calí & Begtrup, 2004).
Template Synthesis of Tetra-aza Macrocycles :
- Diethylmalonate acts as a locking fragment in the synthesis of 14-membered tetra-aza-macrocycles. This demonstrates its role in complex organic syntheses involving copper(II) directed assembly (Fabbrizzi et al., 1996).
Mechanistic Study of 1,4-Benzodiazepine-2,5-diones :
- The reaction between diphenylamine and diethyl 2-phenylmalonate (a related compound to diethyl dipropylmalonate) has been studied for the formation of 1,4-Benzodiazepine-2,5-diones, demonstrating the compound's relevance in pharmacological research (Zhou & Li, 2019).
Reactions with Diaryliodonium Salts :
- Diaryliodonium salts react with dialkyl malonates, including diethyl dipropylmalonate, to produce various organic compounds. This illustrates its utility in reactions involving electron transfer and oxidation-reduction processes (Beringer & Forgione, 1963).
Safety and Hazards
Mechanism of Action
Target of Action
Diethyl dipropylmalonate is a derivative of malonic acid Malonic acid and its derivatives are known to react as typical carboxylic acids, forming amide, ester, anhydride, and chloride derivatives .
Mode of Action
The mode of action of diethyl dipropylmalonate is primarily through the malonic ester synthesis . In this chemical reaction, diethyl malonate or another ester of malonic acid is alkylated at the carbon alpha (directly adjacent) to both carbonyl groups, and then converted to a substituted acetic acid .
Biochemical Pathways
It’s known that malonic acid and its derivatives, including diethyl dipropylmalonate, can be involved in various organic reactions . For example, malonic acid reacts as a typical carboxylic acid, forming amide, ester, anhydride, and chloride derivatives .
Pharmacokinetics
The compound has a molecular weight of 244334 , which could influence its absorption and distribution in the body
Result of Action
As a derivative of malonic acid, it may share some of the biochemical properties of malonic acid and its derivatives . .
properties
IUPAC Name |
diethyl 2,2-dipropylpropanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O4/c1-5-9-13(10-6-2,11(14)16-7-3)12(15)17-8-4/h5-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNDOHYGFLASMFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)(C(=O)OCC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7057783 | |
Record name | Diethyl dipropylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7057783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl dipropylmalonate | |
CAS RN |
6065-63-0 | |
Record name | 1,3-Diethyl 2,2-dipropylpropanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6065-63-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl dipropylmalonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006065630 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6065-63-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163902 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diethyl dipropylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7057783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl dipropylmalonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.453 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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